Cas no 848774-92-5 (3-methyl-6-vinylpyridazine)

• Product Name: 3-methyl-6-vinylpyridazine
• CAS No: 848774-92-5
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD12828425
• CID: 1118821
• PubChem ID: 66848711
• Update Time: 2025-05-20

3-methyl-6-vinylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-vinylpyridazine
• 848774-92-5
• FT-0749411
• SCHEMBL935006
• KXOALCNSJPMPQQ-UHFFFAOYSA-N
• A1-24790
• DA-02387

• MDL： MFCD12828425
• Inchi： 1S/C7H8N2/c1-3-7-5-4-6(2)8-9-7/h3-5H,1H2,2H3
• InChI Key： KXOALCNSJPMPQQ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=C)N=1

Computed Properties

• Exact Mass: 120.068748264g/mol
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-methyl-6-vinylpyridazine

Exploring the Versatile Applications of 3-Methyl-6-Vinylpyridazine (CAS No. 848774-92-5) in Modern Chemistry

3-Methyl-6-vinylpyridazine (CAS 848774-92-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyridazine derivative features a unique molecular structure combining a methyl group at the 3-position and a vinyl group at the 6-position, creating valuable reactivity for various synthetic applications. Researchers particularly value its electron-deficient pyridazine ring system which enables diverse chemical transformations.

The compound's vinyl functional group makes it an excellent building block for polymerization reactions and the creation of advanced materials. Recent studies highlight its potential in developing photoactive polymers for organic electronics, addressing the growing demand for sustainable energy solutions. The 3-methyl-6-vinylpyridazine structure also shows promise in medicinal chemistry, where its scaffold serves as a precursor for bioactive molecules targeting various therapeutic areas.

From a synthetic chemistry perspective, 848774-92-5 offers multiple advantages. The vinyl substituent allows for straightforward functionalization through click chemistry approaches, while the methyl group provides steric control in reaction pathways. These characteristics make it valuable for creating customized molecular architectures in drug discovery programs. Many researchers are investigating its use in developing small molecule inhibitors for protein-protein interactions, a hot topic in current pharmaceutical research.

The compound's physicochemical properties have been extensively studied. With a molecular weight of 120.15 g/mol, 3-methyl-6-vinylpyridazine typically appears as a light yellow to colorless liquid at room temperature. Its heteroaromatic nature contributes to good solubility in common organic solvents while maintaining sufficient stability for various synthetic manipulations. These properties make it particularly useful for high-throughput screening applications in drug discovery.

In materials science, the vinylpyridazine moiety has shown exceptional potential for creating functional polymers with tailored electronic properties. Recent breakthroughs involve incorporating 848774-92-5 into conjugated polymer backbones for organic photovoltaic devices. The compound's ability to participate in controlled radical polymerization makes it attractive for designing next-generation smart materials with responsive characteristics.

Quality control of 3-methyl-6-vinylpyridazine follows stringent analytical protocols. Advanced techniques like HPLC-MS and NMR spectroscopy ensure high purity standards, typically ≥95% for research applications. Proper storage under inert atmosphere at controlled temperatures maintains the compound's stability and reactivity profile over extended periods.

The commercial availability of CAS 848774-92-5 has expanded significantly to meet growing research demand. Specialized chemical suppliers provide the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Current market trends indicate increasing interest from both academic research groups and industrial R&D teams exploring its diverse applications.

Safety considerations for handling 3-methyl-6-vinylpyridazine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound should be used in well-ventilated areas following institutional chemical hygiene plans.

Future research directions for 848774-92-5 include exploring its potential in bioconjugation chemistry and as a building block for metal-organic frameworks (MOFs). The compound's dual functionality offers exciting possibilities for creating multifunctional materials with applications ranging from catalysis to sensing technologies. As synthetic methodologies advance, we anticipate seeing more innovative uses of this versatile pyridazine derivative across multiple scientific disciplines.